Cas no 2418716-79-5 (Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate)

• Product Name: Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate
• CAS No: 2418716-79-5
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5679548
• PubChem ID: 165775344
• Update Time: 2025-06-08

Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate
• 2418716-79-5
• EN300-26626744
• Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate

• Inchi： 1S/C12H17NO2S/c1-7-9(5-8(13)6-10(7)16)11(14)15-12(2,3)4/h5-6,16H,13H2,1-4H3
• InChI Key： FGLRZRCQUARQCX-UHFFFAOYSA-N
• SMILES： SC1=CC(=CC(C(=O)OC(C)(C)C)=C1C)N

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.3Ų

Additional information on Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate

Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate (CAS No. 2418716-79-5): A Comprehensive Overview in Modern Chemical Biology

Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate, identified by its CAS number 2418716-79-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by a benzoate core substituted with a tert-butyl group, an amino group, a methyl group, and a sulfanyl group, exhibits promising potential in various biochemical applications. The intricate arrangement of these functional groups imparts distinct reactivity and binding capabilities, making it a valuable candidate for drug discovery and molecular research.

The benzoate moiety is a well-known pharmacophore in medicinal chemistry, contributing to the solubility and bioavailability of many therapeutic agents. In Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate, the presence of the amino and sulfanyl groups further enhances its interaction with biological targets. The amino group can participate in hydrogen bonding, while the sulfanyl group can engage in sulfur-nitrogen or sulfur-hydrogen interactions, providing multiple avenues for molecular recognition. These features make the compound particularly interesting for designing selective inhibitors or modulators of enzymatic and protein-protein interactions.

Recent advancements in computational chemistry have enabled the detailed modeling of Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate interactions with biological targets. Molecular docking studies have revealed that this compound can effectively bind to various enzymes and receptors, suggesting its utility in developing novel therapeutic strategies. For instance, preliminary simulations indicate that it may interact with enzymes involved in metabolic pathways, potentially offering benefits in the treatment of metabolic disorders. Additionally, its ability to modulate protein-protein interactions has opened new avenues for research in oncology and inflammation.

In the realm of drug discovery, the synthesis and optimization of derivatives of Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate are being actively pursued. Researchers are exploring modifications to its structure to enhance its pharmacological properties, such as improving binding affinity or reducing off-target effects. The tert-butyl group, in particular, plays a crucial role in stabilizing the compound’s conformation and preventing unwanted degradation. By fine-tuning this aspect along with other functional groups, scientists aim to develop more effective and safer bioactive molecules.

The sulfanyl group in Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate also contributes to its unique chemical behavior. Sulfanyl-containing compounds are known for their ability to participate in diverse chemical reactions, including nucleophilic substitutions and metal coordination. These properties make them valuable tools in synthetic chemistry and catalysis. Moreover, recent studies have highlighted the role of sulfanyl groups in enhancing the bioactivity of pharmaceuticals, particularly in anti-inflammatory and antimicrobial applications. This has spurred interest in exploring derivatives of Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate for similar therapeutic purposes.

The amino group present in the compound’s structure offers another layer of complexity and functionality. It can be further modified through various chemical reactions, such as acylation or amidation, to introduce additional biological activity or improve solubility. These modifications are crucial for tailoring the compound’s properties to specific applications. For example, acylation can enhance its stability while maintaining its interaction with biological targets. Such flexibility makes Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate a versatile scaffold for developing novel bioactive molecules.

Current research is also focusing on understanding the mechanistic aspects of how Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate interacts with biological systems at the molecular level. Advanced spectroscopic techniques combined with computational methods have provided insights into its binding mechanisms and dynamic behavior within biological environments. These studies are crucial for rational drug design and optimizing therapeutic strategies. By elucidating these interactions, researchers can develop more targeted interventions with improved efficacy and reduced side effects.

The benzoate core itself is a cornerstone in pharmaceutical chemistry due to its prevalence in many FDA-approved drugs. Its stability under various conditions and ease of functionalization make it an ideal backbone for designing new molecules. In Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate, the combination of these features creates a potent platform for innovation. Ongoing studies are exploring its potential applications in areas such as neurodegenerative diseases, where precise modulation of protein function is essential.

In conclusion, Tert-butyl 5-amino-2-methyl-3-sulfanylbenzoate (CAS No. 2418716-79-5) represents a fascinating compound with multifaceted applications in chemical biology and drug discovery. Its unique structural features—comprising a benzoate core substituted with a tert-butyl group, an amino group, a methyl group, and a sulfanyl group—endow it with distinctive reactivity and binding capabilities. The ongoing research into this compound underscores its significance as a valuable tool for developing novel therapeutic agents and understanding complex biological processes.